
Rubidium Iodide: A Key Ingredient for Boosting
Perovskite Solar Cell Efficiency

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268 Get Quote

The addition of rubidium iodide (RbI) as a dopant in perovskite solar cells (PSCs) has

emerged as a critical strategy for enhancing their power conversion efficiency (PCE) and

stability. Researchers have demonstrated that the incorporation of this alkali metal halide can

lead to significant improvements in key photovoltaic parameters, mitigate detrimental hysteresis

effects, and prolong the operational lifetime of the devices.

Perovskite solar cells, a promising next-generation photovoltaic technology, have seen rapid

advancements in efficiency. However, challenges related to stability and performance

consistency have hindered their widespread commercialization. The introduction of rubidium
iodide into the perovskite crystal lattice has proven to be an effective approach to address

these issues. Scientific studies have shown that RbI can enhance crystallinity, reduce defects,

and optimize the electronic properties of the perovskite layer, leading to superior device

performance.

Performance Comparison: With and Without
Rubidium Iodide
The inclusion of rubidium iodide in various perovskite formulations has consistently resulted in

improved photovoltaic performance. Below is a summary of key performance metrics from

different studies, comparing perovskite solar cells with and without RbI.
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Perovskit
e
Composit
ion

Dopant PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%)
Referenc
e

FAPbI₃ None 14.9 ~1.09 - - [1]

FA₀.₉₅Rb₀.₀

₅PbI₃
5% RbI 16.2 - Increased Increased [1]

FA₀.₈₅MA₀.

₁₅PbI₂.₅₅Br

₀.₄₅

None 17.1 - - - [1]

FA₀.₈₀MA₀.

₁₅Rb₀.₀₅PbI

₂.₅₅Br₀.₄₅

5% RbI 19.6 Increased - - [1]

Sn-Pb

Perovskite

(MA-

based)

None 18.32 0.762 - - [2]

Sn-Pb

Perovskite

(MA-

based)

RbI >20 0.823 - - [2]

(MA₀.₁₇FA₀

.₈₃)Pb(I₀.₈₃

Br₀.₁₇)₃

5% CsI 19.2 - - - [3]

RbCsMAF

A

Quadruple

Cation

RbI & CsI 20.2 - - - [3]
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The fabrication of high-efficiency perovskite solar cells incorporating rubidium iodide typically

involves solution processing techniques such as spin coating, often combined with methods

like gas quenching to control film crystallization.

Fabrication of Perovskite Solar Cells (Illustrative
Protocol)
1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

The substrates are then treated with UV-ozone for 15-20 minutes to remove organic residues

and improve the wettability.

2. Deposition of Electron Transport Layer (ETL):

A compact titanium dioxide (c-TiO₂) layer is deposited on the FTO substrate by spin coating

a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate) in isopropanol) and

annealing at high temperatures (e.g., 500°C).

Subsequently, a mesoporous TiO₂ (mp-TiO₂) layer is often deposited by spin coating a

nanoparticle paste and sintering.

3. Perovskite Layer Deposition (Control vs. RbI-doped):

Control Perovskite Solution: A precursor solution is prepared by dissolving the primary

perovskite components (e.g., formamidinium iodide (FAI) and lead iodide (PbI₂)) in a mixed

solvent like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

RbI-doped Perovskite Solution: For the doped film, a specific molar percentage of rubidium
iodide (e.g., 5%) is added to the control perovskite precursor solution.

Spin Coating: The prepared precursor solution (either control or RbI-doped) is spin-coated

onto the mp-TiO₂/c-TiO₂/FTO substrate. This is typically a two-step process involving a low-

speed spin to spread the solution followed by a high-speed spin to create a uniform film.
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Gas Quenching: During the high-speed spin-coating step, a stream of inert gas (e.g.,

nitrogen or argon) is directed onto the substrate. This rapid gas flow assists in the fast

removal of the solvent, promoting uniform nucleation and the growth of large perovskite

crystals.[1]

Annealing: The substrate is then annealed on a hotplate at a specific temperature (e.g.,

150°C) to complete the perovskite crystallization.

4. Deposition of Hole Transport Layer (HTL):

A solution of a hole-transporting material, commonly Spiro-OMeTAD, is prepared in a solvent

like chlorobenzene, often with additives such as lithium bis(trifluoromethanesulfonyl)imide

(Li-TFSI) and 4-tert-butylpyridine (t-BP).

The HTL solution is then spin-coated on top of the perovskite layer.

5. Deposition of Metal Contact:

Finally, a metal electrode (e.g., gold or silver) is deposited on top of the HTL by thermal

evaporation to complete the solar cell device.

Mechanisms of Improvement and Visualization
The performance enhancement in RbI-doped perovskite solar cells can be attributed to several

factors. The small ionic radius of rubidium allows it to be incorporated into the perovskite lattice,

leading to improved structural stability and reduced lattice strain. This incorporation also helps

in passivating defects, which are sites for non-radiative recombination of charge carriers,

thereby increasing the open-circuit voltage (Voc) and fill factor (FF). Furthermore, RbI has been

shown to improve the crystallinity of the perovskite film, leading to better charge transport and a

higher short-circuit current density (Jsc).

The reduction in hysteresis, a phenomenon where the measured efficiency depends on the

voltage scan direction, is another significant benefit of RbI incorporation. This is often linked to

the suppression of ion migration within the perovskite layer, leading to more stable device

operation.
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Below are diagrams illustrating the experimental workflow and the proposed mechanism for the

impact of rubidium iodide.

Control Perovskite Solar Cell Fabrication

RbI-Doped Perovskite Solar Cell Fabrication

FTO Substrate Cleaning ETL Deposition (TiO₂) Perovskite Precursor (e.g., FAPbI₃) Spin Coating Gas Quenching Annealing HTL Deposition (Spiro-OMeTAD) Metal Contact (Au/Ag)

FTO Substrate Cleaning ETL Deposition (TiO₂) Perovskite Precursor + RbI Spin Coating Gas Quenching Annealing HTL Deposition (Spiro-OMeTAD) Metal Contact (Au/Ag)

Click to download full resolution via product page

Fabrication workflow for control and RbI-doped PSCs.
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Impact of RbI on perovskite properties and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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